Cas no 2166799-36-4 (9-ethyl-2,12-dioxa-5,9-diazadispiro3.1.5^{6}.3^{4}tetradecane)
9-ethyl-2,12-dioxa-5,9-diazadispiro3.1.5^{6}.3^{4}tetradecane Chemical and Physical Properties
Names and Identifiers
-
- 9-ethyl-2,12-dioxa-5,9-diazadispiro3.1.5^{6}.3^{4}tetradecane
- 9-ethyl-2,12-dioxa-5,9-diazadispiro[3.1.5^{6}.3^{4}]tetradecane
- 2166799-36-4
- EN300-1280041
-
- Inchi: 1S/C12H22N2O2/c1-2-14-6-3-12(4-7-14)13-11(5-8-16-12)9-15-10-11/h13H,2-10H2,1H3
- InChI Key: XLTXXJWUIFRWTA-UHFFFAOYSA-N
- SMILES: O1CCC2(COC2)NC21CCN(CC)CC2
Computed Properties
- Exact Mass: 226.168127949g/mol
- Monoisotopic Mass: 226.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 33.7Ų
9-ethyl-2,12-dioxa-5,9-diazadispiro3.1.5^{6}.3^{4}tetradecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1280041-0.05g |
9-ethyl-2,12-dioxa-5,9-diazadispiro[3.1.5^{6}.3^{4}]tetradecane |
2166799-36-4 | 0.05g |
$1779.0 | 2023-05-26 | ||
| Enamine | EN300-1280041-0.1g |
9-ethyl-2,12-dioxa-5,9-diazadispiro[3.1.5^{6}.3^{4}]tetradecane |
2166799-36-4 | 0.1g |
$1863.0 | 2023-05-26 | ||
| Enamine | EN300-1280041-0.25g |
9-ethyl-2,12-dioxa-5,9-diazadispiro[3.1.5^{6}.3^{4}]tetradecane |
2166799-36-4 | 0.25g |
$1948.0 | 2023-05-26 | ||
| Enamine | EN300-1280041-0.5g |
9-ethyl-2,12-dioxa-5,9-diazadispiro[3.1.5^{6}.3^{4}]tetradecane |
2166799-36-4 | 0.5g |
$2033.0 | 2023-05-26 | ||
| Enamine | EN300-1280041-1.0g |
9-ethyl-2,12-dioxa-5,9-diazadispiro[3.1.5^{6}.3^{4}]tetradecane |
2166799-36-4 | 1g |
$2118.0 | 2023-05-26 | ||
| Enamine | EN300-1280041-2.5g |
9-ethyl-2,12-dioxa-5,9-diazadispiro[3.1.5^{6}.3^{4}]tetradecane |
2166799-36-4 | 2.5g |
$4150.0 | 2023-05-26 | ||
| Enamine | EN300-1280041-5.0g |
9-ethyl-2,12-dioxa-5,9-diazadispiro[3.1.5^{6}.3^{4}]tetradecane |
2166799-36-4 | 5g |
$6140.0 | 2023-05-26 | ||
| Enamine | EN300-1280041-10.0g |
9-ethyl-2,12-dioxa-5,9-diazadispiro[3.1.5^{6}.3^{4}]tetradecane |
2166799-36-4 | 10g |
$9105.0 | 2023-05-26 | ||
| Enamine | EN300-1280041-50mg |
9-ethyl-2,12-dioxa-5,9-diazadispiro[3.1.5^{6}.3^{4}]tetradecane |
2166799-36-4 | 50mg |
$1779.0 | 2023-10-01 | ||
| Enamine | EN300-1280041-100mg |
9-ethyl-2,12-dioxa-5,9-diazadispiro[3.1.5^{6}.3^{4}]tetradecane |
2166799-36-4 | 100mg |
$1863.0 | 2023-10-01 |
9-ethyl-2,12-dioxa-5,9-diazadispiro3.1.5^{6}.3^{4}tetradecane Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 9-ethyl-2,12-dioxa-5,9-diazadispiro3.1.5^{6}.3^{4}tetradecane
Comprehensive Overview of 9-Ethyl-2,12-dioxa-5,9-diazadispiro[3.1.56.34]tetradecane (CAS No. 2166799-36-4)
The compound 9-Ethyl-2,12-dioxa-5,9-diazadispiro[3.1.56.34]tetradecane (CAS No. 2166799-36-4) is a structurally unique spirocyclic molecule that has garnered significant interest in the fields of medicinal chemistry and materials science. Its intricate spirocyclic architecture, featuring multiple heteroatoms, makes it a promising candidate for applications ranging from drug discovery to advanced material design. Researchers are particularly intrigued by its potential to serve as a molecular scaffold for developing novel therapeutics targeting neurological and metabolic disorders.
One of the most frequently searched questions regarding this compound is: "What are the potential applications of 9-Ethyl-2,12-dioxa-5,9-diazadispiro[3.1.56.34]tetradecane in drug development?" The answer lies in its ability to mimic natural ligands and interact with biological targets. The ethyl group and dioxa-diazadispiro framework contribute to its lipophilicity and conformational rigidity, which are critical for optimizing pharmacokinetic properties. Recent studies suggest its utility in designing G-protein-coupled receptor (GPCR) modulators, a hot topic in precision medicine.
Another trending topic is the role of spirocyclic compounds in sustainable chemistry. With growing emphasis on green synthesis, researchers are exploring eco-friendly routes to synthesize 9-Ethyl-2,12-dioxa-5,9-diazadispiro[3.1.56.34]tetradecane using catalytic methods. This aligns with the broader demand for biodegradable materials and low-toxicity intermediates in industrial applications. The compound’s stability under physiological conditions further enhances its appeal for biocompatible material engineering.
From a structural perspective, the dispiro[3.1.56.34]tetradecane core is a standout feature, offering three-dimensional diversity that is rare in conventional cyclic systems. This property is highly valued in fragment-based drug design, where spatial complexity can improve binding affinity and selectivity. Computational chemists often search for "molecular docking studies of 9-Ethyl-2,12-dioxa-5,9-diazadispiro[3.1.56.34]tetradecane" to predict its interactions with enzymes or receptors.
In the context of material science, this compound’s heteroatom-rich framework enables tunable electronic properties, making it a candidate for organic electronics and photovoltaic devices. Its potential as a hole-transporting material in perovskite solar cells is under investigation, a subject of high relevance given the global push for renewable energy solutions.
Safety and regulatory aspects are also frequently queried. While CAS No. 2166799-36-4 is not classified as hazardous, proper handling protocols are recommended due to limited toxicological data. Its non-polycyclic structure reduces concerns about bioaccumulation, aligning with REACH compliance standards.
In summary, 9-Ethyl-2,12-dioxa-5,9-diazadispiro[3.1.56.34]tetradecane represents a versatile and innovative compound with cross-disciplinary applications. Its unique chemistry addresses contemporary challenges in healthcare, sustainability, and energy, positioning it as a molecule of significant future potential.
2166799-36-4 (9-ethyl-2,12-dioxa-5,9-diazadispiro3.1.5^{6}.3^{4}tetradecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)